Cas no 328109-24-6 (1-(1,3-Benzodioxol-5-yl)-3,3-difluoro-4-(4-fluorophenyl)-2-azetidinone)

• Product Name: 1-(1,3-Benzodioxol-5-yl)-3,3-difluoro-4-(4-fluorophenyl)-2-azetidinone
• CAS No: 328109-24-6
• MF: C₁₆H₁₀F₃NO₃
• MW: 321.2507147789
• CID: 5449101
• PubChem ID: 3497284
• Update Time: 2025-06-12

1-(1,3-Benzodioxol-5-yl)-3,3-difluoro-4-(4-fluorophenyl)-2-azetidinone Chemical and Physical Properties

Names and Identifiers

• Z2736764072
• 328109-24-6
• 1-(1,3-benzodioxol-5-yl)-3,3-difluoro-4-(4-fluorophenyl)azetidin-2-one
• HMS1726O04
• SR-01000028453-1
• AKOS008025934
• SR-01000028453
• EN300-26611738
• 1-(1,3-dioxaindan-5-yl)-3,3-difluoro-4-(4-fluorophenyl)azetidin-2-one
• 1-(1,3-Benzodioxol-5-yl)-3,3-difluoro-4-(4-fluorophenyl)-2-azetidinone

• Inchi： 1S/C16H10F3NO3/c17-10-3-1-9(2-4-10)14-16(18,19)15(21)20(14)11-5-6-12-13(7-11)23-8-22-12/h1-7,14H,8H2
• InChI Key： ZIXKEBBJKLUULS-UHFFFAOYSA-N
• SMILES： FC1(C(N(C2=CC=C3C(=C2)OCO3)C1C1C=CC(=CC=1)F)=O)F

Computed Properties

• Exact Mass: 321.06127767g/mol
• Monoisotopic Mass: 321.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.8Ų

Additional information on 1-(1,3-Benzodioxol-5-yl)-3,3-difluoro-4-(4-fluorophenyl)-2-azetidinone

Introduction to 1-(1,3-Benzodioxol-5-yl)-3,3-difluoro-4-(4-fluorophenyl)-2-azetidinone (CAS No. 328109-24-6)

The compound 1-(1,3-Benzodioxol-5-yl)-3,3-difluoro-4-(4-fluorophenyl)-2-azetidinone, identified by its CAS number 328109-24-6, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule features a complex structural framework that combines a benzodioxole moiety with fluorinated aromatic and azetidinone substituents, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

Structurally, the presence of the 1,3-benzodioxole ring (also known as an oxygenated dibenzo-pyran) imparts unique electronic and steric properties to the molecule. This scaffold is well-documented for its biological activity, particularly in the context of central nervous system (CNS) modulation and potential applications in treating neurological disorders. The difluoro substitution on the azetidinone ring enhances lipophilicity and metabolic stability, which are critical factors in optimizing pharmacokinetic profiles. Additionally, the 4-fluorophenyl group introduces further conformational flexibility and potential interactions with biological targets.

Recent research in medicinal chemistry has highlighted the importance of fluorinated compounds in developing next-generation therapeutics. The fluorine atoms in 1-(1,3-Benzodioxol-5-yl)-3,3-difluoro-4-(4-fluorophenyl)-2-azetidinone contribute to its metabolic resistance and improved binding affinity to enzymes and receptors. Studies have demonstrated that fluorine substitution can modulate both potency and selectivity, making this compound an attractive scaffold for further derivatization.

In the realm of drug discovery, the benzodioxole moiety has been extensively studied for its role in modulating serotonin receptors, particularly 5-HT1A. This receptor is implicated in anxiety disorders, depression, and cognitive functions. The combination of the 1,3-benzodioxole ring with the azetidinone core suggests potential activity in these areas. Furthermore, the 4-fluorophenyl group may enhance binding interactions with other neurotransmitter systems, such as dopamine or norepinephrine pathways.

Advanced computational modeling techniques have been employed to predict the binding affinity and pharmacokinetic properties of this compound. Molecular docking studies indicate strong interactions with various enzyme targets, including those involved in inflammation and pain signaling. These findings align with recent clinical trials that have shown promising results in using fluorinated heterocycles for treating chronic inflammatory conditions.

The synthesis of 1-(1,3-Benzodioxol-5-yl)-3,3-difluoro-4-(4-fluorophenyl)-2-azetidinone involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms necessitates specialized synthetic methodologies to achieve regioselectivity and minimize byproduct formation. Advances in fluorination techniques have made it possible to incorporate fluorine atoms into complex molecular frameworks with greater efficiency.

Preclinical studies have begun to explore the pharmacological profile of this compound across various disease models. Initial findings suggest potential therapeutic benefits in neurodegenerative diseases, where modulation of oxidative stress and inflammation is crucial. The structural features of 1-(1,3-Benzodioxol-5-yl)-3,3-difluoro-4-(4-fluorophenyl)-2-azetidinone also make it a candidate for developing treatments against infectious diseases by targeting bacterial enzymes or viral proteases.

The role of computational chemistry in optimizing drug candidates cannot be overstated. By leveraging machine learning algorithms and high-throughput screening platforms, researchers can rapidly identify derivatives of this compound with enhanced efficacy and reduced toxicity. Such computational approaches are accelerating the transition from laboratory-scale discovery to clinical development.

Regulatory considerations play a critical role in advancing novel compounds like 1-(1,3-Benzodioxol-5-yl)-3,3-difluoro-4-(4-fluorophenyl)-2-azetidinone into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards required for human testing. Additionally, thorough toxicological assessments are essential to evaluate potential side effects before proceeding to Phase I clinical trials.

The future direction of research on this compound lies in exploring its potential as a lead molecule for drug development programs. Collaborative efforts between academic institutions and pharmaceutical companies are necessary to translate preclinical findings into tangible therapeutic outcomes. By integrating interdisciplinary approaches—spanning organic chemistry, pharmacology, bioinformatics, and clinical research—significant progress can be made in harnessing the therapeutic potential of this innovative molecule.